Cas no 1805722-44-4 (Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate)

Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate is a brominated aromatic ester compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a 2-bromopropanoyl group and an ethyl ester moiety, which enhance its reactivity in nucleophilic substitution and coupling reactions. The presence of the bromine atom facilitates further functionalization, making it a versatile building block for complex molecular frameworks. The ethyl substitution on the benzene ring contributes to improved solubility in organic solvents, aiding in reaction handling. This compound is particularly useful in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs), where precise functional group manipulation is required.

Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate structure

1805722-44-4 structure

Product Name:Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate

CAS No:1805722-44-4

MF:C₁₄H₁₇BrO₃

MW:313.186983823776

CID:4956285

Update Time:2025-10-28

Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate
- Inchi： 1S/C14H17BrO3/c1-4-10-6-7-11(14(17)18-5-2)12(8-10)13(16)9(3)15/h6-9H,4-5H2,1-3H3
- InChI Key： TZLGTCADUCNIEK-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C=C(C=CC=1C(=O)OCC)CC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 303
XLogP3: 3.8
Topological Polar Surface Area: 43.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015006867-250mg	Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate	1805722-44-4	97%	250mg	484.80 USD	2021-06-21
Alichem	A015006867-500mg	Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate	1805722-44-4	97%	500mg	815.00 USD	2021-06-21
Alichem	A015006867-1g	Ethyl 2-(2-bromopropanoyl)-4-ethylbenzoate	1805722-44-4	97%	1g	1,490.00 USD	2021-06-21